Cas no 1247200-71-0 ({2-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}methylamine)

• Product Name: {2-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}methylamine
• CAS No: 1247200-71-0
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 5094272
• Update Time: 2025-08-03

{2-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}methylamine Chemical and Physical Properties

Names and Identifiers

• 2-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]-N-methylethanamine
• {2-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}methylamine

• Inchi： 1S/C8H15N3O2/c1-3-12-6-8-10-7(11-13-8)4-5-9-2/h9H,3-6H2,1-2H3
• InChI Key： WZDZLDSITFXDAC-UHFFFAOYSA-N
• SMILES： N(C)CCC1N=C(COCC)ON=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {2-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}methylamine

Introduction to {2-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}methylamine and Its Significance in Modern Chemical Research

{2-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}methylamine} is a compound with the CAS number 1247200-71-0, which has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic amines, characterized by its complex structural framework that includes an oxadiazole core. The presence of functional groups such as the ethoxymethyl and methylamine substituents enhances its potential utility in various biochemical applications.

The oxadiazole moiety in {2-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}methylamine plays a crucial role in its chemical properties. Oxadiazoles are known for their stability and reactivity, making them valuable scaffolds in medicinal chemistry. The ethoxymethyl group contributes to the compound's solubility and bioavailability, while the methylamine moiety introduces basicity, which can be exploited in drug design for interactions with acidic biological targets.

Recent advancements in the field of chemical biology have highlighted the importance of heterocyclic compounds like {2-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}methylamine in developing novel therapeutic agents. Studies have demonstrated that oxadiazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural versatility of this compound allows for modifications that can fine-tune its pharmacological profile, making it a promising candidate for further investigation.

In particular, the incorporation of the ethoxymethyl group into the oxadiazole framework has been shown to enhance binding affinity to certain biological receptors. This modification can lead to more effective drug candidates with improved pharmacokinetic properties. The methylamine group further contributes to the compound's ability to interact with biological targets by providing a site for hydrogen bonding and ionic interactions.

Current research is focused on exploring the potential applications of {2-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}methylamine in therapeutic development. Preclinical studies have indicated that this compound exhibits promising activity against various disease models. For instance, its ability to inhibit specific enzymes involved in cancer cell proliferation has been observed in vitro. Additionally, its anti-inflammatory properties have been noted in animal models, suggesting potential use in treating chronic inflammatory diseases.

The synthesis of {2-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}methylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These methods include palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, which are essential for constructing the complex heterocyclic core.

The role of computational chemistry in the study of {2-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}methylamine cannot be overstated. Molecular modeling techniques have been utilized to predict the compound's binding interactions with biological targets. These simulations provide valuable insights into the compound's mechanism of action and help guide the design of more effective derivatives.

Future directions in research on {2-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}methylamine include exploring its potential as a lead compound for drug development. By leveraging structure-based drug design principles, researchers aim to optimize its pharmacological properties and improve its efficacy in treating human diseases. Additionally, investigating its interaction with other biological targets may uncover new therapeutic applications.

The significance of {2-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}methylamine extends beyond its immediate applications. As a representative of a class of heterocyclic compounds with diverse biological activities, it contributes to our understanding of how structural features influence biological function. This knowledge is crucial for developing new drugs and improving existing therapies.

In conclusion, {2-[5-(ethoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}methylamine is a compound of great interest in modern chemical research. Its unique structural features and promising biological activities make it a valuable tool for developing novel therapeutic agents. Ongoing research continues to uncover its potential applications and refine our understanding of its mechanisms of action.